Cas no 71135-32-5 ((2aS,5aS,8aS,8bR)-6-[2-(3-hydroxy-5-oxotetrahydrofuran-3-yl)ethyl]-2a,5a,7-trimethyl-3,4,5,5a,8a,8b-hexahydro-2H-naphtho[1,8-bc]furan-2,8(2aH)-dione)

• Product Name: (2aS,5aS,8aS,8bR)-6-[2-(3-hydroxy-5-oxotetrahydrofuran-3-yl)ethyl]-2a,5a,7-trimethyl-3,4,5,5a,8a,8b-hexahydro-2H-naphtho[1,8-bc]furan-2,8(2aH)-dione
• CAS No: 71135-32-5
• MF: C₂₀H₂₆O₆
• MW: 362.416846752167
• CID: 1748054
• PubChem ID: 156161
• Update Time: 2025-04-21

(2aS,5aS,8aS,8bR)-6-[2-(3-hydroxy-5-oxotetrahydrofuran-3-yl)ethyl]-2a,5a,7-trimethyl-3,4,5,5a,8a,8b-hexahydro-2H-naphtho[1,8-bc]furan-2,8(2aH)-dione Chemical and Physical Properties

Names and Identifiers

• (2aS,5aS,8aS,8bR)-6-[2-(3-hydroxy-5-oxotetrahydrofuran-3-yl)ethyl]-2a,5a,7-trimethyl-3,4,5,5a,8a,8b-hexahydro-2H-naphtho[1,8-bc]furan-2,8(2aH)-dione
• 2H-Naphtho(1,8-bc)furan-2,8(2aH)-dione, 3,4,5,5a,8a,8b-hexahydro-2a,5a,7-trimethyl-6-(2-(tetrahydro-3-hydroxy-5-oxo-3-furanyl)ethyl)-, (2aS-(2aalpha,5abeta,8aalpha,8balpha))-(partial)-
• DTXSID90991438
• 13-Hydroxyballonigrinolide
• 6-[2-(3-Hydroxy-5-oxooxolan-3-yl)ethyl]-2a,5a,7-trimethyl-3,4,5,5a,8a,8b-hexahydro-2H-naphtho[1,8-bc]furan-2,8(2aH)-dione
• 71135-32-5
• (1S,4S,8S,12R)-9-(2-(3-hydroxy-5-oxooxolan-3-yl)ethyl)-4,8,10-trimethyl-2-oxatricyclo(6.3.1.04,12)dodec-9-ene-3,11-dione
• (1S,4S,8S,12R)-9-[2-(3-hydroxy-5-oxooxolan-3-yl)ethyl]-4,8,10-trimethyl-2-oxatricyclo[6.3.1.04,12]dodec-9-ene-3,11-dione

• Inchi： 1S/C20H26O6/c1-11-12(5-8-20(24)9-13(21)25-10-20)18(2)6-4-7-19(3)16(18)15(14(11)22)26-17(19)23/h15-16,24H,4-10H2,1-3H3/t15-,16-,18-,19+,20?/m1/s1
• InChI Key： JRBMIKVAUKDRCI-NNFYAJEDSA-N
• SMILES： O1C([C@@]2(C)CCC[C@]3(C)C(CCC4(COC(C4)=O)O)=C(C)C([C@@H]1[C@H]32)=O)=O

Computed Properties

• Exact Mass: 362.17298
• Monoisotopic Mass: 362.17293854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 739
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• PSA: 89.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclohexenones